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Introduction
Clindamycin is a crucial antibiotic for treating infections caused by Staphylococcus aureus,

including methicillin-resistant S. aureus (MRSA). However, its efficacy can be compromised by

inducible resistance, which is not detectable by standard susceptibility testing methods. The D-

test is a simple and reliable disk diffusion method recommended by the Clinical and Laboratory

Standards Institute (CLSI) to detect this inducible resistance, preventing potential therapeutic

failures.[1][2][3][4] These application notes provide a detailed protocol for performing the D-test,

aimed at researchers, scientists, and professionals in drug development.

Principle of the D-Test
The D-test is based on the principle of in vitro induction of clindamycin resistance by

erythromycin.[1] Some strains of Staphylococcus and Streptococcus species possess erm

genes that code for methylase enzymes.[2][5] This enzyme modifies the ribosomal target of

both macrolides (like erythromycin) and lincosamides (like clindamycin), leading to resistance.

In some cases, the erm gene is only expressed in the presence of an inducer, such as

erythromycin.[4][6]

When erythromycin and clindamycin disks are placed in proximity on an agar plate inoculated

with the test organism, erythromycin diffuses into the medium and induces the production of

methylase.[1][7] This leads to resistance to clindamycin in the area between the two disks,

resulting in a flattening of the zone of inhibition around the clindamycin disk, creating a

characteristic "D" shape.[1][7]
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Clinical Significance
Detecting inducible clindamycin resistance is critical for appropriate patient management.[2]

Infections treated with clindamycin against an organism with inducible resistance may initially

appear to respond, but can ultimately fail as resistant mutants are selected during therapy.[2][3]

The D-test allows for the accurate reporting of clindamycin susceptibility, guiding clinicians to

make informed therapeutic decisions.[1][4]

Experimental Protocol
This protocol is based on the guidelines provided by the Clinical and Laboratory Standards

Institute (CLSI).

Materials and Reagents
Mueller-Hinton agar (MHA) plates

Erythromycin (15 µg) disks

Clindamycin (2 µg) disks

0.5 McFarland turbidity standard

Sterile saline or Mueller-Hinton broth

Sterile cotton swabs

Bacterial colonies of the test isolate (e.g., Staphylococcus aureus)

Incubator at 35°C ± 2°C

Calipers or ruler for measuring zone diameters

Procedure
Inoculum Preparation:

Select 3-5 well-isolated colonies of the test organism from a non-selective agar plate.
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Suspend the colonies in sterile saline or Mueller-Hinton broth.

Adjust the turbidity of the suspension to match the 0.5 McFarland standard.

Inoculation:

Dip a sterile cotton swab into the standardized inoculum suspension.

Remove excess inoculum by pressing the swab against the inside of the tube.

Streak the entire surface of a Mueller-Hinton agar plate evenly in three directions to

ensure confluent growth.

Allow the plate to dry for 3-5 minutes.

Disk Placement:

Aseptically place an erythromycin (15 µg) disk and a clindamycin (2 µg) disk on the

inoculated agar surface.

The distance between the edges of the two disks should be 15-20 mm for Staphylococcus

species and 12 mm for Streptococcus pneumoniae and beta-hemolytic streptococci.[1]

Incubation:

Invert the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

Interpretation of Results
The interpretation of the D-test is based on the shape of the zone of inhibition around the

clindamycin disk.
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Result Category Observation Interpretation

Positive D-test

Flattening of the clindamycin

inhibition zone adjacent to the

erythromycin disk, forming a

"D" shape.

Inducible clindamycin

resistance is present. Report

the organism as resistant to

clindamycin.

Negative D-test
A circular zone of inhibition

around the clindamycin disk.

No inducible clindamycin

resistance. Report the

organism as susceptible to

clindamycin.

Resistant
No zone of inhibition around

the clindamycin disk.

The organism is constitutively

resistant to clindamycin.

Erythromycin Susceptible
A zone of inhibition around the

erythromycin disk.

The D-test is not necessary as

inducible resistance is not a

concern. Report clindamycin

susceptibility as per standard

testing.

Quality Control
Quality control should be performed with each new batch of media and disks. Recommended

QC strains include:

Staphylococcus aureus ATCC® 25923™ (D-test negative)

A known D-test positive clinical isolate of S. aureus

Visualizations
D-Test Experimental Workflow

Inoculum Preparation Inoculation Test Setup Incubation & Interpretation

Select 3-5 bacterial colonies Suspend in sterile saline/broth Adjust to 0.5 McFarland standard Dip sterile swab in inoculum Streak MHA plate for confluent growth Place Erythromycin (15 µg) disk Place Clindamycin (2 µg) disk 15-20 mm apart Incubate at 35°C for 16-20 hours Observe zone of inhibition
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Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in performing a D-test.
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Caption: The mechanism of erythromycin-induced clindamycin resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://jlabphy.org/inducible-clindamycin-resistance-in-staphylococcus-aureus-isolated-from-clinical-samples/
https://jlabphy.org/inducible-clindamycin-resistance-in-staphylococcus-aureus-isolated-from-clinical-samples/
https://publications.aap.org/pediatricsinreview/article/32/7/293/32626/Focus-on-DiagnosisThe-D-test
https://pmc.ncbi.nlm.nih.gov/articles/PMC4576536/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4576536/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3434646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3434646/
https://www.tandfonline.com/doi/full/10.2144/fsoa-2020-0092
https://m.youtube.com/watch?v=QNw63jQUHiY
https://www.benchchem.com/product/b1669177#how-to-perform-a-d-test-for-inducible-clindamycin-resistance
https://www.benchchem.com/product/b1669177#how-to-perform-a-d-test-for-inducible-clindamycin-resistance
https://www.benchchem.com/product/b1669177#how-to-perform-a-d-test-for-inducible-clindamycin-resistance
https://www.benchchem.com/product/b1669177#how-to-perform-a-d-test-for-inducible-clindamycin-resistance
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669177?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

